Cas no 1190392-13-2 (Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate)

Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate structure
1190392-13-2 structure
Product Name:Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
CAS No:1190392-13-2
MF:C9H12N2O3
MW:196.203182220459
CID:2191974
Update Time:2023-08-07

Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(4-methyl-6-oxopyridazin-1(6h)-yl)acetate
    • NGESDDWSALECBS-UHFFFAOYSA-N
    • ethyl[4-methyl-6-oxopyridazin-1(6h)-yl]acetate
    • ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
    • Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
    • Inchi: 1S/C9H12N2O3/c1-3-14-9(13)6-11-8(12)4-7(2)5-10-11/h4-5H,3,6H2,1-2H3
    • InChI Key: NGESDDWSALECBS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN1C(C=C(C)C=N1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Topological Polar Surface Area: 59
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